Cas no 42344-21-8 ((4z)-4-benzylidene-2-(3-methylphenyl)-1,3-oxazol-5-one)

• Product Name: (4z)-4-benzylidene-2-(3-methylphenyl)-1,3-oxazol-5-one
• CAS No: 42344-21-8
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 927996
• PubChem ID: 5880491
• Update Time: 2025-04-19

(4z)-4-benzylidene-2-(3-methylphenyl)-1,3-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

• (4z)-4-benzylidene-2-(3-methylphenyl)-1,3-oxazol-5-one
• 2-(3-methylphenyl)-4-(phenylmethylene)-1,3-oxazolin-5-one
• 2-(m-Tolyl)-4-phenylmethylen-2-oxazolin-5-on
• 4-benzylidene-2-m-tolyl-4H-oxazol-5-one
• AC1NYHDV
• NSC201797
• ST50752478
• AKOS001574457
• (4Z)-2-(3-METHYLPHENYL)-4-(PHENYLMETHYLIDENE)-4,5-DIHYDRO-1,3-OXAZOL-5-ONE
• DTXSID60421257
• SR-01000394380-1
• SCHEMBL22819034
• SR-01000394380
• NSC-201797
• 42344-21-8

• Inchi： 1S/C17H13NO2/c1-12-6-5-9-14(10-12)16-18-15(17(19)20-16)11-13-7-3-2-4-8-13/h2-11H,1H3/b15-11-
• InChI Key： MQVCGLGNTGQZAK-PTNGSMBKSA-N
• SMILES： O1C(/C(=C/C2C=CC=CC=2)/N=C1C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 263.09469
• Monoisotopic Mass: 263.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66
• LogP: 2.77510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives